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Compound of Interest

Compound Name: Ferric chloride hexahydrate

Cat. No.: B105607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
ferric chloride hexahydrate, alongside a detailed experimental protocol for its application in
inducing thrombosis in murine models, a widely utilized methodology in cardiovascular
research.

Core Physicochemical Data

Ferric chloride hexahydrate is a widely used inorganic compound in various research and
industrial applications. Its key quantitative properties are summarized below for easy reference.

Property Value CAS Number
Molecular Weight 270.30 g/mol 10025-77-1[1][2][3]
Molecular Formula FeCls+6H20[2][3]

Experimental Protocol: Ferric Chloride-Induced
Carotid Artery Thrombosis in a Murine Model

This protocol details a common experimental procedure for inducing arterial thrombosis in mice
using ferric chloride, a model that is instrumental in studying the mechanisms of thrombosis
and evaluating the efficacy of antithrombotic agents.
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Objective: To induce a consistent and reproducible thrombus in the carotid artery of a mouse
through the topical application of ferric chloride.

Materials:

e Ferric chloride hexahydrate (FeClz*6H20)

» Sterile phosphate-buffered saline (PBS) or deionized water
e Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

e Surgical instruments (scissors, forceps)

e Doppler flow probe

 Filter paper (small, circular pieces)

e Suture material

Procedure:

o Preparation of Ferric Chloride Solution: Prepare a fresh solution of ferric chloride in sterile
PBS or deionized water. Concentrations typically range from 5% to 10% (w/v), depending on
the desired speed of thrombus formation.

e Animal Preparation: Anesthetize the mouse using an approved protocol. Once the animal is
fully anesthetized, place it in a supine position on a surgical board.

o Surgical Exposure of the Carotid Artery: Make a midline cervical incision to expose the left
common carotid artery. Carefully dissect the artery from the surrounding tissues, taking care
to avoid damage to the vagus nerve.

o Baseline Blood Flow Measurement: Place a Doppler flow probe around the exposed carotid
artery to measure and record the baseline blood flow.

¢ [nduction of Thrombosis:

o Soak a small piece of filter paper in the prepared ferric chloride solution.
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o Apply the saturated filter paper to the adventitial surface of the carotid artery for a defined
period, typically 1 to 3 minutes.

o After the exposure time, carefully remove the filter paper and rinse the area with sterile
saline to remove excess ferric chloride.

e Monitoring of Thrombus Formation: Continuously monitor the blood flow in the carotid artery
using the Doppler flow probe. The formation of a thrombus will be indicated by a decrease in
blood flow, culminating in complete occlusion.

» Data Analysis: The primary endpoint is typically the time to occlusion, defined as the time
from the application of ferric chloride to the cessation of blood flow.

Visualizing the Pathophysiological Cascade

The following diagram illustrates the proposed signaling pathway initiated by the topical
application of ferric chloride, leading to oxidative stress, vascular injury, and subsequent
thrombus formation. This model is a valuable tool for understanding the complex interplay of
cellular and molecular events in this experimental paradigm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Ferric Chloride Hexahydrate in
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105607#ferric-chloride-hexahydrate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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